Cas no 845866-79-7 (2-Iodo-4-trifluoromethoxyaniline)

• Product Name: 2-Iodo-4-trifluoromethoxyaniline
• CAS No: 845866-79-7
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• MDL: MFCD04972994
• CID: 989508
• PubChem ID: 2761172
• Update Time: 2025-10-29

2-Iodo-4-trifluoromethoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-(trifluoromethoxy)aniline
• 2-Iodo-4-trifluoromethoxyaniline
• CS-0081139
• SB82777
• PS-7120
• 4-(trifluoromethoxy)-2-iodoaniline
• 4-trifluoromethoxy-2-iodoaniline
• 2-iodo-4-(trifluoromethoxy)benzenamine
• SCHEMBL462815
• MFCD04972994
• AKOS015853623
• EN300-253967
• 2-iodo-4-(trifluoromethoxy)-aniline
• DTXSID10375599
• 845866-79-7
• A840862
• FT-0687001
• DA-02447

• MDL： MFCD04972994
• Inchi： 1S/C7H5F3INO/c8-7(9,10)13-4-1-2-6(12)5(11)3-4/h1-3H,12H2
• InChI Key： QDKAGYKFJHVWBK-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1N)OC(F)(F)F

Computed Properties

• Exact Mass: 302.93700
• Monoisotopic Mass: 302.937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 35.25000
• LogP: 3.35320

2-Iodo-4-trifluoromethoxyaniline Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Iodo-4-trifluoromethoxyaniline

Research Brief on 2-Iodo-4-trifluoromethoxyaniline (CAS: 845866-79-7): Recent Advances and Applications

2-Iodo-4-trifluoromethoxyaniline (CAS: 845866-79-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and iodo functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its synthesis, applications, and mechanistic insights.

The synthesis of 2-Iodo-4-trifluoromethoxyaniline has been optimized in recent years to improve yield and purity, which are critical for its application in pharmaceutical research. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts to achieve high selectivity and efficiency in the iodination step. This advancement not only enhances the scalability of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. Furthermore, the compound's stability under various conditions has been investigated, confirming its suitability for long-term storage and use in complex synthetic pathways.

In the context of drug discovery, 2-Iodo-4-trifluoromethoxyaniline has been employed as a key building block in the development of kinase inhibitors. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the incorporation of this compound into a series of pyrimidine-based inhibitors, which exhibited potent activity against specific kinase targets. The trifluoromethoxy group was found to enhance the binding affinity and metabolic stability of the inhibitors, underscoring the importance of this functional group in drug design.

Beyond its role in kinase inhibitors, 2-Iodo-4-trifluoromethoxyaniline has also been explored in the synthesis of antimicrobial agents. Researchers have leveraged its reactivity to introduce iodine atoms into heterocyclic scaffolds, resulting in compounds with broad-spectrum activity against resistant bacterial strains. A study in Antimicrobial Agents and Chemotherapy (2023) highlighted the synergistic effects of iodine and trifluoromethoxy groups in disrupting bacterial cell membranes, offering a promising avenue for addressing antibiotic resistance. These findings underscore the compound's potential as a versatile tool in the fight against infectious diseases.

Mechanistic studies have further elucidated the unique properties of 2-Iodo-4-trifluoromethoxyaniline. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses have revealed its conformational flexibility and electronic characteristics, which are critical for its interactions with biological targets. Computational modeling has also been employed to predict its reactivity and optimize its use in synthetic routes. These insights not only enhance our understanding of the compound but also pave the way for its application in other areas, such as materials science and agrochemicals.

In conclusion, 2-Iodo-4-trifluoromethoxyaniline (CAS: 845866-79-7) continues to be a valuable asset in chemical biology and pharmaceutical research. Recent advancements in its synthesis and applications have expanded its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its unique structural features and reactivity make it a promising candidate for future innovations. As research progresses, further exploration of its mechanistic properties and potential collaborations with other functional groups will likely yield even more groundbreaking discoveries in the field.